![molecular formula C22H21BrN2O6S B298427 [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid](/img/structure/B298427.png)
[5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid, also known as BTE-2, is a synthetic compound that has shown potential in various scientific research applications.
Mechanism of Action
The mechanism of action of [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid involves the activation of the peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism, as well as inflammation. Activation of PPARγ by [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid leads to the transcriptional regulation of genes involved in these processes.
Biochemical and Physiological Effects:
[5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid has been shown to have several biochemical and physiological effects. In vitro studies have shown that [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid can inhibit the growth of cancer cells, reduce inflammation, and improve glucose tolerance and insulin sensitivity. In vivo studies have shown that [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid can reduce tumor growth, improve glucose tolerance, and reduce inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid in lab experiments is its specificity for PPARγ. This allows for the selective activation of PPARγ without affecting other nuclear receptors. However, one limitation of using [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid is its relatively low potency compared to other PPARγ agonists.
Future Directions
There are several future directions for research on [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid. One area of research could be the development of more potent analogs of [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid. Another area of research could be the investigation of the effects of [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid on other diseases, such as Alzheimer's disease and cardiovascular disease. Additionally, further studies could be conducted to elucidate the molecular mechanisms underlying the effects of [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid.
Synthesis Methods
[5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid can be synthesized using a multi-step process that involves the reaction of 2-methoxyphenol with 4-bromo-3-nitrobenzaldehyde to form an intermediate compound. The intermediate compound is then reacted with ethyl 2-amino-3-methylbutanoate to form a thiazolidine ring. The resulting compound is then reacted with methoxyacetic acid to form [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid.
Scientific Research Applications
[5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid has shown potential in various scientific research applications, including cancer research, diabetes research, and inflammation research. In cancer research, [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes research, [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid has been shown to improve glucose tolerance and insulin sensitivity. In inflammation research, [5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
properties
Product Name |
[5-Bromo-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid |
---|---|
Molecular Formula |
C22H21BrN2O6S |
Molecular Weight |
521.4 g/mol |
IUPAC Name |
2-[5-bromo-4-[(Z)-[3-ethyl-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetic acid |
InChI |
InChI=1S/C22H21BrN2O6S/c1-4-25-21(28)19(32-22(25)24-14-5-7-15(29-2)8-6-14)10-13-9-17(30-3)18(11-16(13)23)31-12-20(26)27/h5-11H,4,12H2,1-3H3,(H,26,27)/b19-10-,24-22? |
InChI Key |
ZTSGVWKOZACIKI-OKNIERGLSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC(=C(C=C2Br)OCC(=O)O)OC)/SC1=NC3=CC=C(C=C3)OC |
SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2Br)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)OC |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2Br)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.